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Compound of Interest

Compound Name:
Ethyl 2,3-dibromo-5-

fluorophenylacetate

CAS No.: 1803778-51-9

Cat. No.: B1409964

Get Quote

Executive Summary
Ethyl 2,3-dibromo-5-fluorophenylacetate (CAS 1803778-51-9) is a high-value, niche building

block, primarily utilized in the synthesis of complex heterocycles (e.g., indoles, oxindoles) for

drug discovery programs targeting kinases or G-protein coupled receptors.

Its "2,3-dibromo" substitution pattern is sterically crowded and synthetically challenging to

install selectively, making this compound a "critical path" intermediate. Availability is often

limited to catalog quantities (mg to g scale) from specialized fine chemical vendors, with bulk

quantities (kg+) typically requiring custom synthesis (CMO) lead times.

Key Recommendation: Due to the scarcity of the ester, researchers should validate the supply

chain of its immediate precursor, 2,3-Dibromo-5-fluorophenylacetic acid (CAS 1806355-50-9),

which often has higher stock availability and can be esterified in-house with >95% yield.[1]
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To secure a robust supply chain, you must track the compound and its metabolic precursors. If

the target ester is out of stock, sourcing the acid or nitrile is a viable fallback.

Target Compound Profile
Property Specification

Chemical Name Ethyl 2,3-dibromo-5-fluorophenylacetate

CAS Number 1803778-51-9

Molecular Formula C₁₀H₉Br₂FO₂

Molecular Weight 339.98 g/mol

Purity Standard ≥ 95% (Catalog Grade) / ≥ 98% (GMP Grade)

Appearance Off-white solid or viscous oil (low melting point)

Precursor "Family Tree" (Sourcing Alternatives)
Precursor Stage Chemical Name CAS Number

Commercial
Availability

Level 1 (Direct)

2,3-Dibromo-5-

fluorophenylacetic

acid

1806355-50-9
Moderate (Key

Fallback)

Level 2 (Intermediate)

2,3-Dibromo-5-

fluorophenylacetonitril

e

1806351-31-4 Low

Level 3 (Building

Block)

2,3-Dibromo-5-

fluorobenzyl bromide
1806328-21-1

High (Common

Starting Material)

Level 4 (Raw Material)
2,3-Dibromo-5-

fluorotoluene
1000576-64-6 High (Bulk Chemical)

Commercial Availability & Suppliers
The supply market is segmented into Stocking Distributors (small scale) and Custom

Synthesis/CMO (large scale).[1]
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A. Primary Stocking Vendors (Catalog)
These vendors typically hold 1g–25g inventory for immediate shipment.[1]

AK Scientific (USA): Listed as Catalog #3923EG.[2] Primary source for quick turnaround in

North America.

MolCore (China/Global): Major aggregator for halogenated building blocks.[1] Good for

sourcing the Benzyl Bromide or Acid precursors.

BioFount (China): Specializes in fluorinated aromatics.[1]

B. Custom Synthesis (Bulk/Scale-Up)
For quantities >100g, "Make-to-Order" is the standard model.[1]

Key Regions: Jiangsu & Shanghai (China), Hyderabad (India).

Lead Time: Typically 4–6 weeks for synthesis from 2,3-Dibromo-5-fluorotoluene.[1]

Cost Driver: The "2,3-dibromo" installation is the most expensive step.[1] Buying the Toluene

starting material (CAS 1000576-64-6) and contracting a CMO is often 40% cheaper than

buying the final ester in bulk.[1]

C. Supply Chain Visualization
The following diagram illustrates the sourcing logic and synthesis flow to ensure continuity of

supply.
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Procurement Logic

Target: Ethyl 2,3-dibromo-5-fluorophenylacetate
(CAS 1803778-51-9)

Fallback: 2,3-Dibromo-5-fluorophenylacetic Acid
(CAS 1806355-50-9)

 EtOH / H+
(Fischer Esterification)

Precursor: 2,3-Dibromo-5-fluorobenzyl Bromide
(CAS 1806328-21-1)

 1. NaCN
2. Hydrolysis

Raw Material: 2,3-Dibromo-5-fluorotoluene
(CAS 1000576-64-6)

 NBS / CCl4
(Radical Bromination)

Is Target in Stock?

Buy Catalog (AK Sci)

Yes

Buy Acid & Esterify In-House

No

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow. If the ester is unavailable, the "Acid" pathway is the most

reliable fallback.

Technical Specifications & Quality Control (QC)
Due to the specific substitution pattern, Regioisomer Contamination is the primary quality risk.

Critical Impurities
Regioisomers: The 2,4-dibromo or 2,6-dibromo isomers may co-elute during synthesis of the

toluene precursor.[1]
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Hydrolysis Product: The ester may partially hydrolyze back to the acid (CAS 1806355-50-9) if

stored improperly (wet conditions).[1]

Validation Protocol (Self-Validating System)
Do not rely solely on the vendor's Certificate of Analysis (CoA).[1] Perform the following checks

upon receipt:

¹H-NMR Spectroscopy (Proton NMR):

Aromatic Region: You must observe two distinct doublets (or a doublet of doublets

depending on F-coupling) for the aromatic protons.[1]

Coupling Constants (ngcontent-ng-c747876706="" _nghost-ng-c4038370108=""

class="inline ng-star-inserted">

values): The coupling constant between the aromatic protons and the Fluorine atom (

vs

) is the "fingerprint" that confirms the 2,3-dibromo-5-fluoro pattern versus a 2,4-dibromo
isomer.

Ethyl Group: Verify the quartet (~4.1 ppm) and triplet (~1.2 ppm) integrals match the

aromatic integrals (2:3 ratio).

HPLC Purity Check:

Column: C18 Reverse Phase.[1]

Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.[1]

Detection: UV at 254 nm.[1]

Acceptance Criteria: Single peak >95%. Any secondary peak >2% suggests regioisomers

or hydrolysis.[1]

In-House Synthesis (The "Acid Fallback" Protocol)
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If the ester is unavailable or expensive, purchasing the Acid (CAS 1806355-50-9) and

performing a Fischer Esterification is a high-yield, low-risk alternative.[1]

Protocol:

Dissolution: Dissolve 1.0 eq of 2,3-dibromo-5-fluorophenylacetic acid in absolute Ethanol

(0.5 M concentration).

Catalysis: Add catalytic H₂SO₄ (0.1 eq) or Thionyl Chloride (1.1 eq) dropwise at 0°C.

Reflux: Heat to reflux for 2–4 hours. Monitor by TLC (Acid spot will disappear; Ester spot is

less polar).[1]

Workup: Concentrate ethanol, dilute with EtOAc, wash with sat. NaHCO₃ (to remove

unreacted acid).[1]

Yield: Typically >95% (Quantitative). No column chromatography usually required.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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